Cas no 94165-39-6 (Propanedioic acid, [(2-naphthalenylamino)methylene]-, diethyl ester)

Propanedioic acid, [(2-naphthalenylamino)methylene]-, diethyl ester structure
94165-39-6 structure
Product Name:Propanedioic acid, [(2-naphthalenylamino)methylene]-, diethyl ester
CAS No:94165-39-6
MF:C18H19NO4
MW:313.347765207291
CID:752378
PubChem ID:622584
Update Time:2025-04-19

Propanedioic acid, [(2-naphthalenylamino)methylene]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, [(2-naphthalenylamino)methylene]-, diethyl ester
    • diethyl 2-[(naphthalen-2-ylamino)methylidene]propanedioate
    • Diethyl 2-naphthylaminomethylenemalonate
    • Diethyl 2-[(2-naphthylamino)methylene]malonate #
    • AKOS003230278
    • DTXSID80347526
    • STK065910
    • 94165-39-6
    • XVVCXZVQLDZION-UHFFFAOYSA-N
    • Inchi: 1S/C18H19NO4/c1-3-22-17(20)16(18(21)23-4-2)12-19-15-10-9-13-7-5-6-8-14(13)11-15/h5-12,19H,3-4H2,1-2H3
    • InChI Key: XVVCXZVQLDZION-UHFFFAOYSA-N
    • SMILES: O(CC)C(/C(/C(=O)OCC)=C/NC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

  • Exact Mass: 313.13140809g/mol
  • Monoisotopic Mass: 313.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 64.6Ų

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